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Compound of Interest

Compound Name: Einecs 302-056-4

Cat. No.: B15182113 Get Quote

Chemical Identification: The substance identified by Einecs 302-056-4 is a complex quaternary

ammonium compound with the following identifiers:

CAS Number: 94022-09-4

Chemical Names: N,N-Dimethyl-N-octadecyl-N-(2-hydroxypropyl)ammonium chloride;

N,N,N-trimethyl-2-((2-methyl-1-oxo-2-propen-1-yl)oxy)ethanaminium chloride homopolymer.

While a specific Safety Data Sheet (SDS) for this exact CAS number was not readily available,

the following guidance is based on best practices for handling similar quaternary ammonium

compounds, which are often classified with hazards such as acute toxicity and skin corrosion.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure safety

when handling this substance. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must comply with ANSI Z87.1

standards. Goggles are

required when there is a

potential for splashes. A face

shield should be used in

conjunction with goggles for

maximum protection.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). A lab coat or chemical-

resistant apron.

Glove material should be

selected based on the specific

solvent used, if any. Inspect

gloves for tears or holes before

each use. A lab coat should be

worn to protect street clothing

and skin.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a chemical fume hood.

If aerosols may be generated

or ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

Foot Protection Closed-toe shoes.

Shoes should be made of a

material that resists chemical

penetration.

Operational and Disposal Plans
Handling Procedures:

Preparation: Read and understand all available safety information before handling the

chemical. Ensure that a safety shower and eyewash station are readily accessible.

Ventilation: Handle the substance in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.
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Dispensing: When transferring or weighing the chemical, avoid generating dust or aerosols.

Use appropriate tools and techniques to handle the material.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is

handled or stored.

Storage:

Store in a tightly closed, labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials.

Disposal Plan:

Waste Characterization: All waste containing this chemical must be treated as hazardous

waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for hazardous waste disposal. Do

not dispose of down the drain or in the regular trash.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with laboratory chemicals.
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Caption: Decision-making workflow for selecting appropriate Personal Protective Equipment

(PPE).

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Einecs 302-056-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15182113#personal-protective-equipment-for-
handling-einecs-302-056-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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